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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1,4-benzodioxan-2-carboxylate is a versatile heterocyclic organic compound that
serves as a crucial intermediate in the synthesis of various pharmaceuticals and other specialty
chemicals.[1][2] Its benzodioxane framework provides a stable and reactive scaffold, making it
a valuable building block in medicinal chemistry, particularly for the development of
therapeutics targeting neurological disorders.[1][2] This technical guide provides a
comprehensive overview of the core physicochemical properties of Ethyl 1,4-benzodioxan-2-
carboxylate, along with detailed experimental protocols for their determination and a summary
of its role in synthetic chemistry.

Chemical Identity
e IUPAC Name: ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

e Synonyms: 1,4-Benzodioxane-2-carboxylic acid ethyl ester, Ethyl 2,3-dihydrobenzo[b][3]
[4]dioxine-2-carboxylate[5]

« CAS Number: 4739-94-0[1][5]

e Molecular Formula: C11H1204[1]
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e Molecular Weight: 208.21 g/mol [1]
» SMILES: CCOC(=0)C1C0OC2=CC=CC=C201
e InChl Key: DDIGEMWIKJIMEIU-UHFFFAQY SA-N[5]

Physicochemical Properties

The physicochemical properties of Ethyl 1,4-benzodioxan-2-carboxylate are summarized in
the table below. These properties are critical for its handling, formulation, and reaction

optimization.
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Property Value Reference
Colorless to slightly yellow

Appearance o [1]
clear liquid

- _ 115 °C at 0.2 mmHQg88-95 °C

Boiling Point [11[61[5]
at 0.3 mmHg

Density 1.21 g/mL1.208 g/mL at 25 °C [1][5]

Refractive Index (n2°/D)

1.521.523

[1]5]

Not available (liquid at room

Melting Point
temperature)
Experimental data not
available. As an ethyl ester, it
is a very weak carbon acid. For
pKa comparison, the pKa of ethyl

acetate's a-proton is estimated
to be around 25.6 in aqueous

solution.

LogP (calculated)

2.1 (XLogP3)

[3]

Described as having favorable

solubility and compatibility with

Solubility ]
various solvents, though
guantitative data is limited.[1]
Store at room temperature
Storage

under an inert atmosphere.[5]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties and synthesis

are provided below.

Synthesis of Ethyl 1,4-benzodioxan-2-carboxylate
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A general and widely cited method for the synthesis of Ethyl 1,4-benzodioxan-2-carboxylate
involves the condensation of catechol with ethyl 2,3-dibromopropionate.[5]

Materials:

e Catechol

o Ethyl 2,3-dibromopropionate

e Anhydrous potassium carbonate (K2COs)

e Anhydrous acetone

¢ Dichloromethane

e 5% Sodium hydroxide (NaOH) solution

» 5% Hydrochloric acid (HCI) solution

o Saturated sodium chloride (NaCl) solution

¢ Anhydrous sodium sulfate (Naz2S0a)

Procedure:

o A mixture of catechol (0.11 mol), ethyl 2,3-dibromopropionate (0.1 mol), and anhydrous
potassium carbonate (0.3 mol) is refluxed in anhydrous acetone (200 mL) for 18 hours.

 After the reaction is complete, acetone is removed by distillation under reduced pressure.

e The resulting residue is dissolved in dichloromethane.

e The organic phase is washed sequentially with water, 5% NaOH solution, 5% HCI solution,
and a saturated NaCl solution.

e The organic phase is then dried over anhydrous sodium sulfate.

e The solvent is evaporated under reduced pressure, and the residue is purified by distillation
to yield Ethyl 1,4-benzodioxan-2-carboxylate.[5]
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Determination of Boiling Point under Reduced Pressure

The boiling point of Ethyl 1,4-benzodioxan-2-carboxylate is determined at reduced pressure
to avoid decomposition at higher temperatures.

Apparatus:

Distillation flask

o Condenser

e Receiving flask
e Thermometer
e Vacuum pump
e Manometer

e Heating mantle

Procedure:

The liquid is placed in the distillation flask with boiling chips.
e The apparatus is assembled for vacuum distillation, ensuring all joints are properly sealed.

e The system is evacuated to the desired pressure (e.g., 0.2-0.3 mmHg), which is monitored
by a manometer.

e The liquid is heated gently until it boils.

e The temperature at which the vapor and liquid are in equilibrium, and a steady stream of
distillate is collected, is recorded as the boiling point at that specific pressure.

Determination of Density

The density of the liquid ester can be determined using a pycnometer or a digital density meter.
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Apparatus:

e Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube
through it)

e Analytical balance

e Thermostatic bath

Procedure:

» The empty pycnometer is cleaned, dried, and weighed.

e The pycnometer is filled with the sample liquid, ensuring no air bubbles are trapped, and
placed in a thermostatic bath at a specific temperature (e.g., 25 °C) until it reaches thermal
equilibrium.

e The excess liquid is removed, and the outside of the pycnometer is carefully cleaned and
dried.

e The filled pycnometer is weighed.
e The weight of the liquid is determined by subtracting the weight of the empty pycnometer.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.

Determination of Refractive Index

The refractive index is a measure of how light bends as it passes through the liquid and is a
useful parameter for identification and purity assessment. It is measured using a refractometer.

Apparatus:
o Abbe refractometer or a digital refractometer
o Constant temperature water bath (if not integrated into the refractometer)

 Light source (typically a sodium D line at 589 nm)

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the sample are placed on the prism of the refractometer.

The prism is closed, and the sample is allowed to reach the set temperature (e.g., 20 °C).

The light source is switched on, and the telescope is adjusted until the dividing line between
the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the instrument's scale.

Role in Drug Development and Logical Pathways

Ethyl 1,4-benzodioxan-2-carboxylate is primarily recognized for its role as a key intermediate
in the synthesis of a variety of pharmacologically active molecules.[1][2] The 1,4-benzodioxan
moiety is a common scaffold in drugs with diverse biological activities.

Derivatives of 1,4-benzodioxan have been investigated for a range of therapeutic applications,
including:

¢ a-Adrenergic Receptor Antagonists: Used in the treatment of hypertension and benign
prostatic hyperplasia. Doxazosin is a notable example derived from a 1,4-benzodioxan
structure.

e Antidepressants and Anxiolytics: Compounds with the 1,4-benzodioxan nucleus have shown
affinity for serotonin receptors.

» Antihyperlipidemic Agents: Some studies have explored derivatives of ethyl (1,4-
benzodioxan-2-yl) carboxylate for their potential to lower triglyceride levels.

The synthetic utility of Ethyl 1,4-benzodioxan-2-carboxylate lies in the reactivity of its ester
group, which can be readily converted into other functional groups such as amides, hydrazides,
or reduced to an alcohol, allowing for the introduction of diverse substituents and the
construction of more complex molecules.
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Pathway from intermediate to potential pharmaceuticals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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